Cas no 1158793-60-2 (1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride)
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- PC410034
- 1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride
- 1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride
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- MDL: MFCD02763964
- Inchi: 1S/C18H17FN2O.ClH/c1-22-13-5-6-16-15(10-13)14-7-8-20-17(18(14)21-16)11-3-2-4-12(19)9-11;/h2-6,9-10,17,20-21H,7-8H2,1H3;1H
- InChI Key: ZZBURVBEUKNARP-UHFFFAOYSA-N
- SMILES: Cl.FC1=CC=CC(=C1)C1C2=C(C3C=C(C=CC=3N2)OC)CCN1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 393
- Topological Polar Surface Area: 37
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC410034-1g |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-b-carboline hydrochloride |
1158793-60-2 | 1g |
£125.00 | 2025-02-21 | ||
| abcr | AB500227-250 mg |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride |
1158793-60-2 | 250MG |
€171.40 | 2022-03-24 | ||
| abcr | AB500227-1 g |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride |
1158793-60-2 | 1g |
€195.90 | 2022-03-24 | ||
| abcr | AB500227-5 g |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride |
1158793-60-2 | 5g |
€442.40 | 2022-03-24 | ||
| abcr | AB500227-10 g |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride |
1158793-60-2 | 10g |
€713.50 | 2022-03-24 | ||
| abcr | AB500227-250mg |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride; . |
1158793-60-2 | 250mg |
€565.00 | 2025-02-15 | ||
| abcr | AB500227-1g |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-beta-carboline hydrochloride; . |
1158793-60-2 | 1g |
€1069.00 | 2025-02-15 | ||
| Enamine | EN300-651462-0.05g |
1-(3-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride |
1158793-60-2 | 95% | 0.05g |
$162.0 | 2023-05-23 | |
| Enamine | EN300-651462-0.1g |
1-(3-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride |
1158793-60-2 | 95% | 0.1g |
$241.0 | 2023-05-23 | |
| Enamine | EN300-651462-0.25g |
1-(3-fluorophenyl)-6-methoxy-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride |
1158793-60-2 | 95% | 0.25g |
$347.0 | 2023-05-23 |
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride
Research Brief on 1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride (CAS: 1158793-60-2)
1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride (CAS: 1158793-60-2) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key scaffold for the development of novel therapeutic agents, particularly in the treatment of neurological disorders and cancer. This research brief synthesizes the latest findings on this compound, focusing on its pharmacological properties, mechanism of action, and potential clinical applications.
The compound belongs to the tetrahydro-β-carboline class, which is known for its diverse biological activities, including serotonin receptor modulation and monoamine oxidase inhibition. Recent in vitro and in vivo studies have demonstrated that 1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride exhibits high affinity for 5-HT2A and 5-HT2C receptors, suggesting its potential utility in treating mood disorders such as depression and anxiety. Additionally, its unique structural features have been explored for their role in inhibiting key enzymes involved in tumor progression.
One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated it with nanoparticles to enhance its bioavailability and reduce off-target effects. Preliminary results from animal models indicate improved pharmacokinetic profiles and reduced toxicity, paving the way for future clinical trials. Furthermore, computational modeling studies have provided insights into the compound's binding interactions with various biological targets, enabling the design of more potent derivatives.
Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing potential side effects. Ongoing research is focused on structural modifications to improve its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates. The compound's versatility and broad-spectrum activity make it a compelling subject for further investigation in the realm of precision medicine.
In conclusion, 1-(3-Fluorophenyl)-6-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride represents a promising lead compound with multifaceted therapeutic potential. Its continued exploration underscores the importance of interdisciplinary research in advancing drug discovery and development. Future studies should prioritize elucidating its long-term safety profile and efficacy in human subjects, as well as exploring its synergistic effects with existing therapies.
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